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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B560521

Application Notes and Protocols: GSK2850163

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK2850163 is a potent and selective inhibitor of inositol-requiring enzyme-1 alpha (IRE1a), a
key mediator of the Unfolded Protein Response (UPR). It targets both the kinase and
endoribonuclease (RNase) activities of IRE1a.[1][2][3] By inhibiting IRE1a, GSK2850163 can
modulate cellular responses to endoplasmic reticulum (ER) stress, making it a valuable tool for
research in oncology, immunology, and metabolic diseases. These notes provide detailed

protocols for the solubilization and preparation of GSK2850163 for both in vitro and in vivo
experiments.

Physicochemical Properties

GSK2850163 is supplied as an oil and has the following properties:
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Property

Value

Molecular Formula

C24H29CI2N30

Molecular Weight 446.41 g/mol [1]

CAS Number 2121989-91-9[1]
Appearance Colorless to yellow oil[1]
Purity >98%][3][4]

Solubility Data

Proper solubilization is critical for experimental success. The solubility of GSK2850163 varies

depending on the solvent and intended application.
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Solvent / Molar

Application . Solubility . Notes
Vehicle Concentration
Ultrasonic
treatment is
) needed. Use
In Vitro DMSO 67.5 mg/mL[1] 151.21 mM[1]
newly opened,
anhydrous
DMSO.[1]
Ultrasonic
Ethanol 50 mg/mL[1] 112.00 mM[1] treatment is
needed.[1]
10% DMSO,
i 40% PEG300, Results in a clear
In Vivo > 2.25 mg/mL[1] 5.04 mM[1] ]
5% Tween-80, solution.
45% Saline

Use with caution
for dosing

> 2.25 mg/mL[1] 5.04 mM[1] periods longer
than two weeks.

[1]

10% DMSO,
90% Corn OIl

Experimental Protocols
Protocol 1: Preparation of Stock Solutions for In Vitro
Use

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting
point for in vitro assays.

Materials:
o GSK2850163 oil

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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« Sterile microcentrifuge tubes or vials

o Calibrated pipettes

 Ultrasonic water bath

Procedure:

o Equilibrate: Allow the GSK2850163 vial to reach room temperature before opening.

e Weighing: Due to its oil form, it is often supplied pre-weighed or in a solution. If working with
a pre-weighed olil, proceed to the next step. If you need to aliquot, do so carefully by mass.

» Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired
concentration. For example, to make a 10 mM stock solution from 1 mg of GSK2850163
(MW: 446.41), add 224 pL of DMSO.

 Dissolution: Vortex the solution briefly. To ensure complete dissolution, place the vial in an
ultrasonic water bath for several minutes until the solution is clear and homogenous.[1]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for short-term (1 month) or -80°C for long-term (6 months) storage.[1]

Protocol 2: Preparation of Formulation for In Vivo
Administration (Aqueous-Based)

This protocol provides a method for preparing a clear, injectable solution suitable for many in
vivo models.

Vehicle Composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline
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Procedure (Example for 1 mL final volume):

o Prepare Stock: First, prepare a concentrated stock of GSK2850163 in DMSO (e.g., 22.5
mg/mL).

e Initial Mixture: In a sterile tube, add 400 pL of PEG300.

e Add Drug: Add 100 pL of the 22.5 mg/mL GSK2850163 DMSO stock to the PEG300. Mix
thoroughly by vortexing until the solution is uniform.[1]

e Add Surfactant: Add 50 pL of Tween-80 and mix again until the solution is homogenous.[1]

 Final Dilution: Add 450 L of saline to the mixture in a stepwise manner, mixing as you add,
to reach the final volume of 1 mL. The final concentration will be 2.25 mg/mL.[1]

o Final Check: Ensure the final solution is clear and free of precipitation before administration.

Protocol 3: Preparation of Formulation for In Vivo
Administration (Oil-Based)

This protocol is an alternative for studies requiring a lipid-based vehicle.
Vehicle Composition:

e 10% DMSO

e 90% Corn Oll

Procedure (Example for 1 mL final volume):

o Prepare Stock: As in the previous protocol, begin with a concentrated stock of GSK2850163
in DMSO (e.g., 22.5 mg/mL).

e Initial Mixture: In a sterile tube, add 900 pL of corn oil.

e Add Drug: Slowly add 100 pL of the 22.5 mg/mL GSK2850163 DMSO stock to the corn oll
while vortexing.[1]
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e Homogenization: Continue to mix until the solution is a uniform, clear suspension. This may
require gentle warming or brief sonication.

e Final Check: The final concentration will be 2.25 mg/mL. Ensure the solution is homogenous
before administration.[1]

Diagrams and Workflows
Experimental Workflow for GSK2850163 Preparation

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.medchemexpress.com/GSK2850163.html
https://www.benchchem.com/product/b560521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Compound Preparation
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Caption: Workflow for preparing GSK2850163 from stock to final working solutions.
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Mechanism of Action: IREla Pathway Inhibition
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Caption: GSK2850163 inhibits IRE1q, blocking the splicing of XBP1 mRNA.

Storage and Stability

¢ Pure Compound: Store at -20°C for up to 3 years.[1]
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 In-Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month to
maintain stability.[1] Avoid multiple freeze-thaw cycles by preparing single-use aliquots.
Always ensure vials are tightly sealed to prevent solvent evaporation and moisture
absorption, especially when using hygroscopic solvents like DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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